3-(4-Fluorobenzyl)-8-((3-fluorophenyl)sulfonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione

• IUPAC Name: 3-[(4-fluorophenyl)methyl]-8-(3-fluorophenyl)sulfonyl-1,3,8-triazaspiro[4.5]decane-2,4-dione
• InChI: InChI=1S/C20H19F2N3O4S/c21-15-6-4-14(5-7-15)13-25-18(26)20(23-19(25)27)8-10-24(11-9-20)30(28,29)17-3-1-2-16(22)12-17/h1-7,12H,8-11,13H2,(H,23,27)
• InChI Key: AZBKSQFGRJXKFU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC12C(=O)N(C(=O)N2)CC3=CC=C(C=C3)F)S(=O)(=O)C4=CC=CC(=C4)F
• Molecular Formula: C20H19F2N3O4S
• Molecular Weight: 435.4 g/mol

Description

The compound you mentioned is a complex organic molecule. It contains a spirocyclic structure (a type of cyclic compound where two rings share a single atom), which is common in many biologically active compounds. The presence of fluorine atoms and a sulfonyl group suggests that it might have interesting reactivity and properties.

Scientific Research Applications

Antimicrobial and Detoxification Applications

A new N-halamine precursor similar in structure to the compound of interest was synthesized and bonded onto cotton fabrics for antimicrobial and detoxification purposes. These fabrics, after being treated with the precursor and chlorinated, demonstrated significant antimicrobial efficacy against both Staphylococcus aureus and Escherichia coli O157:H7. Additionally, the chlorinated swatches showed potential in oxidizing chemical mustard simulants to less toxic derivatives, indicating applications in protective clothing and materials requiring antimicrobial and detoxification properties (Ren et al., 2009).

Future Directions

The study of fluorinated spirocyclic compounds is a promising area of research, with potential applications in medicinal chemistry and material science. Further studies could explore the synthesis, properties, and potential applications of this and similar compounds.